Cas no 2228092-56-4 (tert-butyl 2-(1-amino-4-methoxy-4-oxobutyl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 2-(1-amino-4-methoxy-4-oxobutyl)pyrrolidine-1-carboxylate
• CAS No: 2228092-56-4
• MF: C₁₄H₂₆N₂O₄
• MW: 286.367244243622
• CID: 6258710
• PubChem ID: 165621714
• Update Time: 2025-11-06

tert-butyl 2-(1-amino-4-methoxy-4-oxobutyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(1-amino-4-methoxy-4-oxobutyl)pyrrolidine-1-carboxylate
• EN300-1898840
• 2228092-56-4

• Inchi： 1S/C14H26N2O4/c1-14(2,3)20-13(18)16-9-5-6-11(16)10(15)7-8-12(17)19-4/h10-11H,5-9,15H2,1-4H3
• InChI Key： AHXSUJWYDBMMKD-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC1C(CCC(=O)OC)N)=O

Computed Properties

• Exact Mass: 286.18925731g/mol
• Monoisotopic Mass: 286.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 81.9Ų

Additional information on tert-butyl 2-(1-amino-4-methoxy-4-oxobutyl)pyrrolidine-1-carboxylate

Introduction to Tert-butyl 2-(1-amino-4-methoxy-4-oxobutyl)pyrrolidine-1-carboxylate (CAS No. 2228092-56-4)

Tert-butyl 2-(1-amino-4-methoxy-4-oxobutyl)pyrrolidine-1-carboxylate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2228092-56-4, represents a complex molecular structure featuring a pyrrolidine core modified with functional groups that enhance its potential utility in drug development and biochemical research. The presence of both tert-butyl and 1-amino-4-methoxy-4-oxobutyl substituents suggests a high degree of structural complexity, which may contribute to unique physicochemical properties and biological activities.

The synthesis of such intricate molecules often involves multi-step organic reactions, requiring precise control over reaction conditions and reagent selection. The pyrrolidine ring is a common motif in biologically active compounds, known for its ability to mimic natural amino acid structures and interact with biological targets. In this particular compound, the 1-amino group provides a nucleophilic site for further derivatization, while the 4-methoxy group introduces electronic and steric effects that can influence the compound's reactivity and binding affinity. The 4-oxobutyl moiety, on the other hand, adds an oxygen-rich region that may enhance solubility or stability in certain environments.

Recent advancements in medicinal chemistry have highlighted the importance of functionalized pyrrolidine derivatives in the development of novel therapeutic agents. For instance, studies have demonstrated that modifications at the pyrrolidine nitrogen can significantly alter binding interactions with enzymes or receptors, making this class of compounds valuable for drug discovery. The tert-butyl group, a common protective group in organic synthesis, ensures stability during synthetic transformations while allowing for selective deprotection when necessary. This feature is particularly useful in multi-step syntheses where protecting groups play a critical role in maintaining molecular integrity.

The 1-amino-4-methoxy-4-oxobutyl substituent presents an interesting challenge for synthetic chemists due to its combination of basic and acidic character. The amino group can participate in hydrogen bonding interactions, which are crucial for enzyme-substrate recognition, while the methoxy group can influence electronic distributions through resonance effects. Such structural features make this compound a promising candidate for further exploration in areas such as enzyme inhibition or receptor modulation. Additionally, the presence of both oxygen and nitrogen atoms enhances solubility in polar solvents, broadening its applicability in biochemical assays.

In the context of current research trends, Tert-butyl 2-(1-amino-4-methoxy-4-oxobutyl)pyrrolidine-1-carboxylate could serve as a key intermediate in the synthesis of more complex pharmacophores. For example, recent studies have shown that pyrrolidine derivatives exhibit potent activity against various therapeutic targets, including kinases and proteases involved in cancer pathways. The structural motifs present in this compound may allow it to interact with these targets through multiple binding modes, increasing its potential efficacy. Furthermore, the modular nature of its structure allows for facile modifications to optimize pharmacokinetic properties such as bioavailability and metabolic stability.

The synthesis of this compound also underscores the importance of green chemistry principles in modern pharmaceutical manufacturing. By employing catalytic methods and solvent systems that minimize waste and energy consumption, researchers can develop more sustainable processes for producing complex molecules like Tert-butyl 2-(1-amino-4-methoxy-4-oxobutyl)pyrrolidine-1-carboxylate. Such approaches align with global efforts to reduce the environmental impact of drug development while maintaining high standards of product quality and yield.

From a biochemical perspective, understanding the interactions between this compound and biological macromolecules can provide insights into drug-receptor binding mechanisms. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, X-ray crystallography, and computational modeling are essential tools for elucidating these interactions at an atomic level. By integrating experimental data with computational predictions, researchers can refine molecular structures to improve target engagement and reduce off-target effects.

The versatility of Tert-butyl 2-(1-amino-4-methoxy-4-oxobutyl)pyrrolidine-1-carboxylate extends beyond traditional pharmaceutical applications. Its unique structural features make it suitable for use as a building block in material science and agrochemical research. For instance, functionalized pyrrolidines have been explored as components in liquid crystals or polymer additives due to their ability to influence material properties through intermolecular interactions.

In conclusion,Tert-butyl 2-(1-amino-4-methoxy-4-oxobutyl)pyrrolidine-1-carboxylate (CAS No. 2228092-56-4) is a structurally sophisticated compound with significant potential in pharmaceutical research and industrial applications. Its combination of functional groups offers opportunities for designing novel bioactive molecules while adhering to principles of sustainability and efficiency. As synthetic methodologies continue to evolve, this compound will likely play an important role in advancing our understanding of molecular interactions and developing next-generation therapeutics.